N-{5-[(4-chloro-2-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-phenylurea

• IUPAC Name: 1-[5-[(4-chloro-2-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylurea
• InChI: InChI=1S/C17H15ClN4O2S/c1-11-9-12(18)7-8-14(11)24-10-15-21-22-17(25-15)20-16(23)19-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H2,19,20,22,23)
• InChI Key: HFIJJLNEIHCERC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC2=NN=C(S2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H15ClN4O2S
• Molecular Weight: 374.8 g/mol

Description

MCPA is a widely used herbicide in agriculture, known for its ability to control broadleaf weeds. It belongs to the group of synthetic auxins, also known as growth regulators.

Synthesis Analysis

Ionic liquids containing the MCPA anion have been synthesized. The compounds obtained differed in terms of the substitution of the phenoxyethylammonium group in the ring.

Molecular Structure Analysis

The molecular structure of MCPA has been investigated using various spectroscopic methods. The molecule is planar with a minor bend around the C-B bond.

Chemical Reactions Analysis

MCPA and its derivatives have been used in chemical synthesis, extraction, catalysis, and electrochemical processes. The transformation of electro-chemical energy by inducing transitions among electronic degeneracy interaction orbitals has been examined.

Physical and Chemical Properties Analysis

The basic physicochemical properties of the ionic liquids containing MCPA, such as solubility and thermal stability, have been characterized.

Mechanism of Action

Target of Action

The primary target of N-{5-[(4-chloro-2-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-phenylurea is likely to be similar to that of phenoxy herbicides . These herbicides act by mimicking the auxin growth hormone indoleacetic acid (IAA) . The auxin hormone plays a crucial role in the regulation of plant growth and development .

Mode of Action

The compound’s mode of action is likely to involve mimicking the auxin growth hormone IAA . When sprayed on broad-leaf plants, they induce rapid, uncontrolled growth, often referred to as "growing to death" . This results in the selective killing of broad-leaf weeds, leaving monocotyledonous crops such as wheat or maize relatively unaffected .

Biochemical Pathways

The affected biochemical pathways primarily involve the auxin signaling pathway . The compound’s mimicry of IAA disrupts the normal growth regulation of the plant, leading to uncontrolled growth and eventually plant death .

Pharmacokinetics

Similar compounds, such as mcpa, are known to be absorbed through the leaves and translocated to the meristems of the plant .

Result of Action

The result of the compound’s action is the uncontrolled growth of broad-leaf plants, leading to their eventual death . This selective toxicity allows for the control of broad-leaf weeds in fields of monocotyledonous crops .

Safety and Hazards

While specific safety and hazard information for the compound you’re asking about is not available, it’s worth noting that MCPA is classified as toxicity class III - slightly toxic.

Future Directions

The future directions of research involving MCPA and its derivatives could involve exploring their potential applications in various fields, such as the use of ionic liquids as a solvent for biopolymers.